Cas no 18603-43-5 (1,2-distearoyl-sn-glycero-3-phosphocholine dihydrate)
18603-43-5 structure
Product Name:1,2-distearoyl-sn-glycero-3-phosphocholine dihydrate
CAS No:18603-43-5
MF:C44H92NO10P
MW:826.175756454468
CID:907330
PubChem ID:91873518
Update Time:2025-04-19
1,2-distearoyl-sn-glycero-3-phosphocholine dihydrate Chemical and Physical Properties
Names and Identifiers
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- 1,2-distearoyl-sn-glycero-3-phosphocholine dihydrate
- L-b,g-Distearoyl-a-Lecithin
- L-BETA,GAMMA-DISTEAROYL-ALPHA-LECITHIN DIHYDRATE
- 3-SN-PHOSPHATIDYLCHOLINE, 1,2-DISTEAROYL DIHYDRATE
- [(2R)-2,3-di(octadecanoyloxy)propyl] 2-(trimethylazaniumyl)ethyl phosphate;dihydrate
- DL-alpha-lecithin-b,g-distearoyl
- 18603-43-5
- (R)-2,3-bis(stearoyloxy)propyl 2-(trimethylammonio)ethyl phosphate dihydrate
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- Inchi: 1S/C44H88NO8P.2H2O/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-43(46)50-40-42(41-52-54(48,49)51-39-38-45(3,4)5)53-44(47)37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2;;/h42H,6-41H2,1-5H3;2*1H2/t42-;;/m1../s1
- InChI Key: VHRFFOPIZMXKSG-YHZVPMRTSA-N
- SMILES: P(=O)([O-])(OC[C@@H](COC(CCCCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCCCC)=O)OCC[N+](C)(C)C.O.O
Computed Properties
- Exact Mass: 825.64588513g/mol
- Monoisotopic Mass: 825.64588513g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 56
- Rotatable Bond Count: 44
- Complexity: 888
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 113Ų
1,2-distearoyl-sn-glycero-3-phosphocholine dihydrate Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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